5,7,8-Trimethoxy-3-(4-methoxyphenyl)chromen-4-one

• IUPAC Name: 5,7,8-trimethoxy-3-(4-methoxyphenyl)chromen-4-one
• InChI: InChI=1S/C19H18O6/c1-21-12-7-5-11(6-8-12)13-10-25-19-16(17(13)20)14(22-2)9-15(23-3)18(19)24-4/h5-10H,1-4H3
• InChI Key: KCISFICQVCMQEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=COC3=C(C2=O)C(=CC(=C3OC)OC)OC
• Molecular Formula: C19H18O6
• Molecular Weight: 342.3 g/mol

Description

5,7,8-trimethoxy-3-(4-methoxyphenyl)-1-benzopyran-4-one is a member of 4'-methoxyisoflavones and a member of 7-methoxyisoflavones.

Scientific Research Applications

Phototransformation Studies

Phototransformation of chromenones, including compounds similar to 5,7,8-Trimethoxy-3-(4-methoxyphenyl)chromen-4-one, has been extensively studied. For instance, Khanna et al. (2015) explored the phototransformation of 3-alkoxychromenones, revealing their potential in producing tetracyclic scaffolds and highlighting regioselective photocyclisation and dealkoxylation mechanisms (Khanna, Dalal, Kumar, & Kamboj, 2015).

Synthesis and Characterization

Alonzi et al. (2014) discussed the synthesis and characterization of novel polystyrene-supported catalysts used in the synthesis of Warfarin and its analogues, involving compounds structurally related to 5,7,8-Trimethoxy-3-(4-methoxyphenyl)chromen-4-one (Alonzi, Bracciale, Broggi, Lanari, Marrocchi, Santarelli, & Vaccaro, 2014).

Antimicrobial Activity

The antimicrobial potential of chromen-4-ones has been a topic of research, with Velpula et al. (2015) synthesizing novel chromen-2-ones and evaluating their antibacterial properties (Velpula, Banothu, Gali, Sargam, & Bavantula, 2015).

Isolation from Natural Sources

Compounds similar to 5,7,8-Trimethoxy-3-(4-methoxyphenyl)chromen-4-one have been isolated from various natural sources. Liu et al. (2008) isolated an isoflavone from Belamcanda chinensis, with antimicrobiotic and anti-inflammatory effects (Liu, Ma, Gao, & Wu, 2008).

Spectroscopic Analysis and DFT Investigation

Al-Otaibi et al. (2020) performed spectroscopic analysis and DFT studies on benzopyran analogues, including those similar to 5,7,8-Trimethoxy-3-(4-methoxyphenyl)chromen-4-one. Their study provided insights into the physicochemical properties and potential pharmaceutical applications of these compounds (Al-Otaibi, Mary, Mary, Kaya, & Erkan, 2020).

Antiproliferative Potential

Alam et al. (2017) isolated isoflavones from Iris kashmiriana Baker, demonstrating their potential as antiproliferative agents targeting NF-kappaB, a key factor in cancer progression (Alam, Jaiswal, Akhtar, Jayashree, & Dhar, 2017).

Antioxidant Properties

Stanchev et al. (2009) investigated the antioxidant properties of 4-hydroxycoumarin derivatives, showcasing their potential in combating oxidative stress-related conditions (Stanchev, Hadjimitova, Traykov, Boyanov, & Manolov, 2009).

Antihyperlipidemic Properties

Prasetyastuti et al. (2021) explored the effects of a related compound on atherogenic index and gene expressions in hyperlipidemic rats, indicating its potential as an antihyperlipidemic agent (Prasetyastuti, Ayunda, & Sunarti, 2021).